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Compound Name: Deoxytrillenoside A
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For Researchers, Scientists, and Drug Development Professionals

Abstract

Deoxytrillenoside A is a complex steroidal saponin that has been isolated from the rhizomes

of Trillium tschonoskii Maxim and Trillium kamtschaticum PALL.[1][2] As of the date of this

publication, a total synthesis of Deoxytrillenoside A has not been reported in the scientific

literature. This document provides a comprehensive overview of the known information about

Deoxytrillenoside A, including its structure and properties. Furthermore, it outlines the

significant synthetic challenges that must be overcome for its future total synthesis, offering a

valuable resource for researchers in natural product synthesis and drug development.

Introduction to Deoxytrillenoside A
Deoxytrillenoside A is a naturally occurring steroidal saponin characterized by a complex

oligosaccharide chain attached to a steroidal aglycone. Saponins from the Trillium genus are

known for a range of biological activities, and as such, Deoxytrillenoside A represents a

molecule of interest for further investigation.[1][3] The molecule's intricate structure, featuring

multiple stereocenters and a complex glycosidic linkage, makes it a formidable challenge for

chemical synthesis.

Structure and Properties of Deoxytrillenoside A
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The chemical structure of Deoxytrillenoside A is presented below. It consists of a steroidal

aglycone and a branched oligosaccharide chain composed of five deoxy sugars. The full

characterization has been achieved through spectroscopic methods following its isolation from

natural sources.

Table 1: Physicochemical and Spectroscopic Data for Deoxytrillenoside A

Property Value Reference

Molecular Formula C₄₇H₇₀O₂₃ [4][5]

Molecular Weight 1003.07 g/mol [4][5]

Appearance Amorphous powder [4][5]

Optical Rotation [α]D = -113.2° (c = 0.8, MeOH) [4][5]

Natural Source
Trillium kamtschaticum,

Trillium tschonoskii
[1][4][5]

Retrosynthetic Analysis and Synthetic Challenges
A total synthesis of Deoxytrillenoside A would be a significant achievement in organic

chemistry. The primary challenges can be broken down into three main areas: the synthesis of

the steroidal aglycone, the assembly of the complex oligosaccharide, and the stereoselective

glycosylation to connect the two fragments. A conceptual retrosynthetic analysis is presented

below to illustrate a possible synthetic strategy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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